4,5-Dichloro-2-(2-fluorobenzyl)pyridazine-3(2H)-one

• IUPAC Name: 4,5-dichloro-2-[(2-fluorophenyl)methyl]pyridazin-3-one
• InChI: InChI=1S/C11H7Cl2FN2O/c12-8-5-15-16(11(17)10(8)13)6-7-3-1-2-4-9(7)14/h1-5H,6H2
• InChI Key: KXXLLZDAGSQFED-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C(=O)C(=C(C=N2)Cl)Cl)F
• Molecular Formula: C11H7Cl2FN2O
• DSSTOX Substance ID: DTXSID80371629
• Molecular Weight: 273.09 g/mol
• CAS No.: 175135-46-3

Description

4,5-Dichloro-2-(2-fluorobenzyl)pyridazine-3(2H)-one (DFP) is an organic compound with a wide range of potential applications in the scientific research field. It is a heterocyclic compound with a pyridazine ring, a benzyl group, and two chlorine atoms. DFP is a useful intermediate for the synthesis of various compounds and has been reported to have interesting biological activities.

Scientific Research Applications

• Anticonvulsant Activity : Kelley et al. (1995) synthesized and tested 3H-imidazo[4,5-c]pyridazine and related compounds, including analogues of 9-(2-fluorobenzyl)-6-methylamino-9H-purine, for anticonvulsant activities. These compounds showed potential in protecting rats against seizures induced by maximal electroshock (Kelley et al., 1995).

• Anticancer Activity : Mehvish et al. (2022) focused on synthesizing new 3(2h)-one pyridazinone derivatives, which demonstrated significant antioxidant activity in vitro. These compounds, including 4,5-Dichloro-2-(2-fluorobenzyl)pyridazine-3(2H)-one, were also evaluated for their potential anticancer activity through molecular docking studies (Mehvish & Kumar, 2022).

• Synthetic Applications : A novel approach to functionalized pyridazinone arrays, as explored by Helm et al. (2006), demonstrates the utility of compounds like this compound in synthetic chemistry. This study highlighted the regioselective bond-forming reactions of 3,6-dichloro-1H-pyridazin-4-ones (Helm, Plant, & Harrity, 2006).

• HIV Research : Research by Heinisch et al. (1996) on pyridazino[3,4-b][1,5]benzodiazepin-5-ones, related to the compound , revealed their potential as inhibitors of the human immunodeficiency virus type 1 reverse transcriptase. This study provides insights into the role of such compounds in antiviral research (Heinisch et al., 1996).

• Myocardial Perfusion Imaging : Mou et al. (2012) explored the synthesis and evaluation of 18F-labeled pyridaben analogues, including compounds structurally similar to this compound, for myocardial perfusion imaging with PET. This study highlights the potential use of such compounds in diagnostic imaging (Mou et al., 2012).